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Compound of Interest

Compound Name: 1-lodobutane

Cat. No.: B1219991

Ensuring laboratory safety and environmental compliance necessitates the proper disposal of
all chemical waste, including 1-iodobutane. This guide provides essential, step-by-step
procedures for the safe handling and disposal of 1-iodobutane, tailored for researchers,
scientists, and drug development professionals. Adherence to these protocols is critical due to
the hazardous nature of this compound.

1-lodobutane is a flammable liquid and vapor that is toxic if inhaled and causes skin and eye
irritation.[1][2][3][4] Improper disposal can lead to environmental contamination and pose
significant health risks. Therefore, it is imperative to treat all 1-iodobutane waste as
hazardous.

Immediate Safety and Handling Precautions

Before handling 1-iodobutane for any purpose, including disposal, ensure you are in a well-
ventilated area, preferably under a chemical fume hood.[5] Always wear appropriate personal
protective equipment (PPE), including:

o Protective gloves: Nitrile or other chemically resistant gloves are recommended.
o Eye protection: Safety glasses with side shields or chemical splash goggles are mandatory.

e Lab coat: A flame-resistant lab coat should be worn to protect from splashes.
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Keep 1-iodobutane away from heat, sparks, open flames, and other ignition sources.[1][2][5]
Smoking is strictly prohibited in areas where it is handled.[1][5]

Step-by-Step Disposal Procedure

The primary method for the disposal of 1-iodobutane is through a licensed hazardous waste
disposal company.[5][6] Do not attempt to dispose of 1-iodobutane down the drain or with
general laboratory trash.[5][7]

o Waste Collection:

o Collect all waste containing 1-iodobutane, including unused product, reaction residues,
and contaminated materials (e.g., pipette tips, absorbent pads), in a designated and
compatible waste container.

o The container should be made of a material that is resistant to 1-iodobutane and should
have a secure, tight-fitting lid to prevent the escape of vapors.[5][7]

e Container Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name, "1-
lodobutane."”

o Indicate the approximate concentration or quantity of 1-iodobutane in the waste mixture.
o Include any other chemical constituents present in the waste.

o Attach a properly filled-out hazardous waste tag as required by your institution's
Environmental Health and Safety (EHS) department.[8]

o Waste Storage:

o Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents and bases.[1][2][9]

o The storage area should be a designated satellite accumulation area for hazardous waste.

o Ensure the container is stored away from heat and direct sunlight.[2]
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» Arrange for Pickup and Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the 1-
iodobutane waste.

o Follow all institutional procedures for hazardous waste disposal.
Spill and Emergency Procedures
In the event of a 1-iodobutane spill:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and
ensure the area is well-ventilated.[5][6]

» Control Ignition Sources: Remove all sources of ignition from the spill area.[1][5][6]

o Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite
to contain the spill.[1][5] Do not use combustible materials.

o Collect and Dispose: Carefully collect the absorbent material and place it in a sealed
container for disposal as hazardous waste.[1][6]

o Decontaminate: Clean the spill area thoroughly.
For personal exposure, follow these first aid measures:

« Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical
attention.[2][5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[5]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[6]
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Quantitative Data for 1-lodobutane

The following table summarizes key quantitative data for 1-iodobutane relevant to its safe
handling and disposal.

Property Value

UN Nummber UN1992 (as Flammable liquid, toxic, n.o.s.)[3] or
UN1993 (as Flammable liquid, n.o.s.)[6]

Hazard Class 3 (Flammable Liquid)[3]

Subsidiary Hazard 6.1 (Toxic)[3]

Packing Group H[3]

Flash Point 33°C (91.4 °F)

Boiling Point 130 °C (266 °F)[3]

Vapor Pressure 18.5 hPa at 25 °C[5]

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 1-iodobutane waste.
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Caption: Workflow for the safe disposal of 1-iodobutane waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 1-iodobutane, fostering a secure research
environment and upholding regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 1-lodobutane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219991#1-iodobutane-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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